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Compound of Interest

Compound Name: JXL069

Cat. No.: B15574009 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

JXL069, a potent and selective mitochondrial pyruvate carrier (MPC) inhibitor. Adherence to

these procedures is critical for ensuring personnel safety and minimizing environmental impact.

This guidance is intended for researchers, scientists, and drug development professionals

familiar with laboratory safety protocols.

Immediate Safety and Hazard Assessment
While a specific Safety Data Sheet (SDS) for JXL069 is not readily available, an assessment of

its chemical properties and intended use indicates that it should be handled as a potentially

hazardous substance. It is imperative to avoid generation of dust and to prevent contact with

skin and eyes. Standard personal protective equipment (PPE), including a lab coat, safety

goggles, and chemical-resistant gloves, should be worn at all times when handling this

compound.

Quantitative Data Summary
The following table summarizes the known quantitative data for JXL069. This information is

crucial for understanding the compound's characteristics and for the proper completion of

hazardous waste manifests.
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Property Value Reference

Chemical Formula C₂₀H₁₁F₆N₃O₂ [1][2]

Molecular Weight 439.31 g/mol [1][2]

CAS Number 2260696-63-5 [2]

Experimental Protocols: Disposal Procedures
The proper disposal of JXL069, like any other laboratory chemical, must be conducted in

accordance with all local, state, and federal regulations. The following step-by-step procedures

provide a general framework for the safe disposal of JXL069 waste.

Waste Identification and Segregation
Waste Classification: All materials contaminated with JXL069, including unused or expired

compound, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective

equipment (PPE), should be treated as hazardous chemical waste.

Segregation: JXL069 waste must be segregated from other waste streams, such as

biological, radioactive, or non-hazardous waste. Do not mix JXL069 waste with incompatible

chemicals.

Waste Collection and Containment
Containers: Use only approved, leak-proof, and chemically compatible containers for

collecting JXL069 waste. The container must be in good condition with a secure, tight-fitting

lid.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "JXL069," and the approximate concentration and quantity of the

waste. The accumulation start date must also be clearly marked on the label.

Container Management: Keep waste containers closed at all times except when adding

waste. Do not overfill containers; allow for adequate headspace to prevent spills and to

accommodate expansion.
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Storage of Chemical Waste
Designated Area: Store JXL069 waste in a designated and properly labeled satellite

accumulation area (SAA) within the laboratory. This area should be under the control of the

laboratory personnel.

Secondary Containment: All liquid waste containers must be stored in secondary

containment to prevent the release of material in case of a leak or spill.

Incompatible Materials: Ensure that JXL069 waste is not stored near incompatible materials.

Disposal Request and Pickup
Institutional Procedures: Follow your institution's specific procedures for hazardous waste

disposal. This typically involves submitting a request for waste pickup through your

institution's Environmental Health and Safety (EHS) department.

Documentation: Complete all required waste disposal forms accurately and completely. This

will include information about the chemical composition and quantity of the waste.

JXL069 Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of JXL069.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15574009?utm_src=pdf-body
https://www.benchchem.com/product/b15574009?utm_src=pdf-body
https://www.benchchem.com/product/b15574009?utm_src=pdf-body
https://www.benchchem.com/product/b15574009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Handling & Segregation

Collection & Containment

Storage

Disposal

Unused JXL069

Identify as
Hazardous Waste

Contaminated Labware Contaminated PPE

Segregate from other
waste streams

Use approved, labeled
waste container

Keep container closed

Store in designated
Satellite Accumulation Area (SAA)

Use secondary containment

Follow institutional EHS
procedures for pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15574009?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of JXL069
waste.

This guidance is intended to supplement, not replace, your institution's specific hazardous

waste management plan. Always consult with your institution's Environmental Health and

Safety (EHS) department for detailed instructions and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

